Cas no 1396858-04-0 (2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• CAS No: 1396858-04-0
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 5365285
• PubChem ID: 71799908
• Update Time: 2025-06-08

2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6363-0563
• 1396858-04-0
• 2-phenyl-1-[4-(6-pyrrol-1-ylpyridazin-3-yl)piperazin-1-yl]ethanone
• AKOS024551179
• 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• VU0545408-1
• 1-(4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenylethanone

• Inchi： 1S/C20H21N5O/c26-20(16-17-6-2-1-3-7-17)25-14-12-24(13-15-25)19-9-8-18(21-22-19)23-10-4-5-11-23/h1-11H,12-16H2
• InChI Key： KXKGSQLBUYFVIW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N1CCN(C2=CC=C(N3C=CC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 347.17461031g/mol
• Monoisotopic Mass: 347.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

Comprehensive Overview of 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No. 1396858-04-0)

The compound 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one, identified by its CAS No. 1396858-04-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a pyridazine core and a piperazine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel compounds like 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one has surged, driven by the growing need for innovative drug discovery. The compound's molecular weight and lipophilicity are key factors that influence its pharmacokinetic properties, making it a subject of intense study. Scientists are exploring its interactions with various enzyme targets and receptor proteins, which could unlock new avenues for drug development.

One of the most intriguing aspects of CAS No. 1396858-04-0 is its potential role in addressing neurodegenerative disorders. With the rise in global interest in brain health and cognitive function, this compound has been scrutinized for its ability to cross the blood-brain barrier. Preliminary studies suggest that its piperazine and pyridazine components may enhance its bioavailability, a critical factor for central nervous system (CNS) therapeutics.

The synthesis of 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are meticulously optimized to ensure high yield and purity, which are essential for preclinical and clinical evaluations. The compound's structural analogs are also being investigated to identify derivatives with improved efficacy and safety profiles.

From a commercial perspective, CAS No. 1396858-04-0 is gaining traction in the pharmaceutical industry due to its versatility. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Its potential applications extend beyond therapeutics, including its use in biochemical assays and molecular probes for studying cellular mechanisms.

Environmental and safety considerations are paramount when handling 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to mitigate any risks.

In conclusion, 2-phenyl-1-{4-[6-(1H-pyrrol-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No. 1396858-04-0) represents a compelling area of research with broad implications for drug discovery and development. Its unique chemical structure and potential therapeutic benefits make it a valuable asset in the quest for innovative treatments. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.